Cas no 1246649-06-8 ((R)-1-(4-Iodophenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(4-Iodophenyl)ethanamine hydrochloride
• CAS No: 1246649-06-8
• MF: C₈H₁₁ClIN
• MW: 283.537113428116
• MDL: MFCD12756020
• CID: 1056014
• PubChem ID: 44828514
• Update Time: 2025-08-03

(R)-1-(4-Iodophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Iodophenyl)ethanamine hydrochloride
• 1-(4-Iodophenyl)ethan-1-amine--hydrogen chloride (1/1)
• C8H11ClIN
• AKOS015890325
• Y10310
• (r)-4-iodo-a-methylbenzenemethanamine hydrochloride
• (1R)-1-(4-iodophenyl)ethanamine;hydrochloride
• EN300-7357697
• (1R)-1-(4-iodophenyl)ethan-1-amine hydrochloride
• (1S)-1-(4-iodophenyl)ethylamine
• MFCD12756020
• DTXSID50972081
• Benzenemethanamine, 4-iodo-alpha-methyl-, hydrochloride (1:1), (alphaR)-
• (R)-1-(4-iodophenyl)ethanamine-HCl
• A890396
• DS-14108
• 1246649-06-8
• WZB64906
• (R)-1-(4-Iodophenyl)ethanaminehydrochloride
• (R)-1-(4-Iodophenyl)ethanamine HCl
• (1R)-1-(4-IODOPHENYL)ETHANAMINE HYDROCHLORIDE
• DB-327928

• MDL： MFCD12756020
• Inchi： 1S/C8H10IN.ClH/c1-6(10)7-2-4-8(9)5-3-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
• InChI Key： PZYFIOFVFANOJA-FYZOBXCZSA-N
• SMILES： IC1C=CC(=CC=1)[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 282.96200
• Monoisotopic Mass: 282.96247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.81320

(R)-1-(4-Iodophenyl)ethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-(4-Iodophenyl)ethanamine hydrochloride

Introduction to (R)-1-(4-Iodophenyl)ethanamine Hydrochloride (CAS No. 1246649-06-8)

(R)-1-(4-Iodophenyl)ethanamine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1246649-06-8, is a chiral amine derivative featuring a halogenated aromatic ring, which makes it a valuable intermediate in the development of various pharmacologically active molecules. The presence of the iodine atom at the para position of the phenyl ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The< strong>R-configuration of the amine group in this molecule is particularly noteworthy, as enantiomeric purity is often critical in pharmaceutical applications. The precise stereochemical arrangement influences the biological activity and pharmacokinetic properties of derivatives derived from this compound. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral amines, which is crucial for industrial applications.

In the realm of drug discovery, (R)-1-(4-Iodophenyl)ethanamine hydrochloride has been explored as a precursor for several therapeutic agents. Its structural motif is found in various drug candidates that target neurological disorders, cardiovascular diseases, and infectious diseases. The iodine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular frameworks. These reactions are pivotal in synthesizing biaryl structures that are prevalent in many FDA-approved drugs.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the iodine atom and the chiral amine group, researchers have been able to design potent inhibitors with high selectivity and low toxicity. For instance, derivatives of (R)-1-(4-Iodophenyl)ethanamine hydrochloride have shown promising activity against tyrosine kinases, which are key targets in oncology research.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available aromatic precursors. The key steps often include halogenation, reduction, and resolution to achieve high enantiomeric purity. Advances in catalytic systems have improved the efficiency of these processes, reducing both reaction times and waste generation. Green chemistry principles have also been integrated into synthetic routes to minimize environmental impact while maintaining high yields.

In addition to its pharmaceutical applications, (R)-1-(4-Iodophenyl)ethanamine hydrochloride has found utility in materials science. Its ability to participate in cross-coupling reactions makes it valuable for synthesizing organic semiconductors and conductive polymers. These materials are used in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The incorporation of halogenated aromatic units can enhance the electronic properties of these materials, leading to improved device performance.

The demand for high-purity chiral amines like (R)-1-(4-Iodophenyl)ethanamine hydrochloride continues to grow as pharmaceutical companies strive to develop more effective and targeted therapies. The compound's versatility as a synthetic intermediate allows for rapid diversification of molecular structures, enabling medicinal chemists to explore novel drug candidates efficiently. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies, ensuring a steady supply of such critical building blocks.

Future research directions may focus on optimizing the synthesis of this compound using continuous flow chemistry techniques, which offer advantages such as improved scalability and reproducibility. Additionally, exploring new catalytic systems could further enhance reaction efficiencies and selectivities. The integration of computational chemistry tools will also play a significant role in designing more effective synthetic strategies and predicting the properties of derivatives.

In conclusion, (R)-1-(4-Iodophenyl)ethanamine hydrochloride (CAS No. 1246649-06-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists working on drug discovery and advanced materials development. As research continues to evolve, this compound will undoubtedly remain at the forefront of chemical innovation.